1-methyl-1H,4H,6H,7H-pyrano[3,4-d]imidazol-2-amine

• IUPAC Name: 1-methyl-6,7-dihydro-4H-pyrano[3,4-d]imidazol-2-amine
• InChI: InChI=1S/C7H11N3O/c1-10-6-2-3-11-4-5(6)9-7(10)8/h2-4H2,1H3,(H2,8,9)
• InChI Key: MUPDMFBZUPTAAN-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(COCC2)N=C1N
• Molecular Formula: C7H11N3O
• Molecular Weight: 153.18 g/mol
• CAS RN: 1849268-08-1

Description

1-Methyl-1H,4H,6H,7H-pyrano[3,4-d]imidazol-2-amine is a heterocyclic compound with a pyranose ring structure. It is a member of the imidazole family of compounds, and is closely related to the amino acid tryptophan. It is a versatile compound, and has been used in a variety of scientific research applications.

Scientific Research Applications

1-Methyl-1H,4H,6H,7H-pyrano[3,4-d]imidazol-2-amine has been used in a variety of scientific research applications. It has been used as a ligand in the synthesis of metal complexes, and as a substrate for the synthesis of peptides. It has also been used as a starting material for the synthesis of other heterocyclic compounds.

Mechanism of Action

The mechanism of action of 1-Methyl-1H,4H,6H,7H-pyrano[3,4-d]imidazol-2-amine is not well understood. It is believed to interact with enzymes in the body, and may act as an inhibitor of certain biochemical processes.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that it can inhibit the activity of enzymes involved in the metabolism of tryptophan, as well as the enzyme tyrosinase, which is involved in the synthesis of melanin. In vivo studies in rats have shown that it can reduce the levels of certain hormones, such as testosterone and estradiol, as well as the levels of some neurotransmitters, such as serotonin and dopamine.

Advantages and Limitations for Lab Experiments

1-Methyl-1H,4H,6H,7H-pyrano[3,4-d]imidazol-2-amine is a versatile compound, and can be used in a variety of laboratory experiments. It is relatively easy to synthesize, and can be used as a starting material for the synthesis of other heterocyclic compounds. It is also relatively stable, and can be stored for long periods of time. However, it is not soluble in water, and must be dissolved in a suitable solvent before use.

Future Directions

For research include further investigation of its biochemical and physiological effects, as well as its potential therapeutic applications. Additionally, further research into its synthesis and mechanism of action could lead to the development of new compounds with similar properties. Furthermore, further research into its potential use as a ligand for the synthesis of metal complexes could lead to the development of new materials with unique properties. Finally, research into its potential use as a substrate for the synthesis of peptides could lead to the development of novel peptide-based drugs.

Synthesis Methods

1-Methyl-1H,4H,6H,7H-pyrano[3,4-d]imidazol-2-amine can be synthesized from the reaction of 2-amino-4-methylpyran-3-one with 1-methyl-1H,4H,6H,7H-imidazol-2-amine in the presence of an acid catalyst. The reaction is carried out in a solvent such as ethanol or dimethyl sulfoxide. The reaction is typically carried out at room temperature, and the product can be isolated by precipitation or filtration.